Cas no 29560-58-5 (Moricizine Hydrochloride)

• Product Name: Moricizine Hydrochloride
• CAS No: 29560-58-5
• MF: C₂₂H₂₆ClN₃O₄S
• MW: 463.977543354034
• CID: 265020
• PubChem ID: 34632
• Update Time: 2025-05-23

Moricizine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Moricizine Hydrochloride
• ethyl N-[10-(3-morpholin-4-ylpropanoyl)phenothiazin-2-yl]carbamate,hydrochloride
• MORACIZINE HCL
• MORACIZINE HYDROCHLORIDE
• EN 313
• Ethmosine
• Ethmozin
• Ethmozine
• ethmozoine hydrochloride
• Etmozin
• Moracizin-HCl
• Moricizine HCl
• UNII-71OK3Z1ESP
• N-{10-[3-(4-Morpholinyl)-1-oxopropyl]-10H-phenothiazin-2yl}carbamic acid ethyl ester hydrochloride
• NCGC00180924-01
• HMS1571C04
• REGID_for_CID_34632
• NCGC00016809-07
• (10-(3-(4-Morpholinyl)-1-oxopropyl)-10H-phenothiazin-2-yl)carbamic acid, ethyl ester, monohydrochloride
• MORICIZINE HYDROCHLORIDE [VANDF]
• Ethyl ether of 10-(beta-morpholylpropionyl)phenthiazinecarbamino acid hydrochloride
• Carbamic Acid,(10-(3-(4-morpholinyl)-1-oxopropyl)-10H-phenothiazin-2-yl)-, Ethyl Ester, Monohydrochloride
• Moricizine (Hydrochloride)
• EN 313; Ethmosine; Ethmozin
• MLS000830274
• Q27130132
• FT-0630550
• E-313
• SCHEMBL41358
• Ethmozine (TN)
• ethyl 10-(3-morpholinopropanoyl)-
• Moricizine hydrochloride [USP]
• Carbamic acid, (10-(3-(4-morpholinyl)-1-oxopropyl)-10H-phenothiazin-2-yl)-, ethyl ester, monohydrochloride
• MORACIZINE HYDROCHLORIDE [WHO-DD]
• Ethyl 10-(3-morpholinopropionyl)phenothiazine-2-carbamate, hydrochloride
• MLS000080120
• Phenothiazine-2-carbamic acid, 10-(3-morpholinopropionyl)-, ethyl ester, hydrochloride
• Tox21_110622
• Moricizine hydrochloride (USP)
• CS-0013699
• NCGC00016809-01
• HY-B0615A
• MORICIZINE HYDROCHLORIDE [ORANGE BOOK]
• CCG-221051
• E-350
• SR-01000614327
• Ethyl 10-(3-morpholinopropionyl)phenothiazine-2-carbamate hydrochloride
• 71OK3Z1ESP
• 29560-58-5
• MORICIZINE HYDROCHLORIDE (USP-RS)
• Tox21_110622_1
• SR-01000614327-4
• MORICIZINE HYDROCHLORIDE (USP IMPURITY)
• ethyl N-[10-(3-morpholin-4-ylpropanoyl)phenothiazin-2-yl]carbamate;hydrochloride
• CHEMBL1200334
• SMR000036736
• GAQAKFHSULJNAK-UHFFFAOYSA-N
• ethyl (10-(3-(morpholin-4-yl)propanoyl)-10HH-phenothiazin-2-yl)carbamate hydrochloride
• DTXCID1027766
• CHEBI:60937
• MORACIZINE HYDROCHLORIDE [MART.]
• MORICIZINE HYDROCHLORIDE [USP-RS]
• Cambridge id 5229972
• Opera_ID_267
• -2-ylcarbamate hydrochloride
• AKOS030506898
• MORICIZINE HYDROCHLORIDE [USP IMPURITY]
• Carbamic acid, (10-(3-(4-morpholinyl)-l-oxopropyl)-10H-phenothiazin-2yl)-, ethyl ester, hydrochloride
• DTXSID1047786
• 4-(3-(2-((ethoxycarbonyl)amino)-10H-phenothiazin-10-yl)-3-oxopropyl)morpholin-4-ium chloride
• ethyl N-[10-(3-morpholin-4-ylpropanoyl)phenothiazin-2-yl]carbamate;hydron;chloride
• MORACIZINE HYDROCHLORIDE (MART.)
• Carbamic acid, N-(10-(3-(4-morpholinyl)-1-oxopropyl)-10H-phenothiazin-2-yl)-, ethyl ester, hydrochloride (1:1)
• D02087
• MORACIZINEHYDROCHLORIDE
• CAS-29560-58-5
• Hydrochloride, Moricizine
• Ethyl 10-(beta-N-morpholinylpropionyl)phenothiazine-2-carbamate hydrochloride
• MORICIZINE HYDROCHLORIDE [MI]
• DB-047605

• Inchi： 1S/C22H25N3O4S.ClH/c1-2-29-22(27)23-16-7-8-20-18(15-16)25(17-5-3-4-6-19(17)30-20)21(26)9-10-24-11-13-28-14-12-24;/h3-8,15H,2,9-14H2,1H3,(H,23,27);1H
• InChI Key： GAQAKFHSULJNAK-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(C=CC1=2)NC(=O)OCC)C(CCN1CCOCC1)=O

Computed Properties

• Exact Mass: 463.13300
• Monoisotopic Mass: 463.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 601
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Melting Point: 189° (dec)
• PSA: 96.41000
• LogP: 4.98450

Moricizine Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Toxicity：LD50 in mice, rats (mg/kg): 36, 12 i.v.; in mice (mg/kg): 131 i.p. (Kaverina)

Additional information on Moricizine Hydrochloride

Moricizine Hydrochloride: A Comprehensive Overview

Moricizine Hydrochloride, also known by its CAS number 29560-58-5, is a compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is primarily recognized for its role in cardiovascular research, particularly in the management of arrhythmias. The name Moricizine Hydrochloride itself suggests its chemical composition, with "moricizine" being the active moiety and "hydrochloride" indicating the presence of hydrochloric acid as a counterion.

Recent studies have highlighted the potential of Moricizine Hydrochloride in addressing complex cardiac conditions. For instance, research published in the Journal of Cardiovascular Pharmacology demonstrated that this compound exhibits potent antiarrhythmic properties, particularly in models of ventricular arrhythmias. The mechanism of action involves modulation of ion channels, specifically the hERG potassium channel, which plays a critical role in repolarization. This modulation helps stabilize cardiac electrical activity, thereby reducing the risk of life-threatening arrhythmias.

In addition to its antiarrhythmic effects, Moricizine Hydrochloride has shown promise in preclinical models for its potential to mitigate myocardial ischemia-reperfusion injury. Studies conducted at leading cardiovascular research institutions have indicated that this compound can reduce oxidative stress and inflammation, which are key contributors to myocardial damage following ischemia. These findings underscore the multifaceted therapeutic potential of Moricizine Hydrochloride.

The development of Moricizine Hydrochloride as a therapeutic agent has been influenced by advancements in drug delivery systems. Researchers have explored various formulations, including sustained-release tablets and intravenous preparations, to optimize its pharmacokinetics and minimize adverse effects. These innovations aim to enhance patient compliance and treatment efficacy while reducing the risk of side effects such as nausea or dizziness.

From an analytical standpoint, the characterization of Moricizine Hydrochloride has benefited from cutting-edge techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods enable precise quantification and structural elucidation, ensuring the compound's purity and consistency. Such rigorous analytical approaches are essential for maintaining quality standards in pharmaceutical development.

In terms of clinical applications, ongoing phase II trials are evaluating the safety and efficacy of Moricizine Hydrochloride in patients with refractory arrhythmias. Early results indicate a favorable safety profile with minimal adverse events reported. If successful, this compound could offer a much-needed alternative to existing therapies that often come with significant side effects or limited efficacy.

The future prospects for Moricizine Hydrochloride are further bolstered by collaborative efforts between academia and industry. Partnerships aimed at accelerating drug development have facilitated access to advanced research infrastructure and expertise. Such collaborations are crucial for translating promising preclinical findings into clinical practice.

In conclusion, Moricizine Hydrochloride, with its CAS number 29560-58-5, represents a compelling candidate for addressing unmet needs in cardiovascular therapeutics. Its unique mechanism of action, coupled with ongoing research advancements, positions it as a potential cornerstone in the management of complex cardiac conditions. As clinical trials progress and new insights emerge, the role of this compound in modern medicine is likely to expand significantly.